Cas no 2229381-09-1 (2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol)
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol
- EN300-1805485
- 2229381-09-1
-
- Inchi: 1S/C12H17N3O/c1-12(13,8-16)7-10-9-5-3-4-6-11(9)15(2)14-10/h3-6,16H,7-8,13H2,1-2H3
- InChI Key: XPLLBCJRWVSGCN-UHFFFAOYSA-N
- SMILES: OCC(C)(CC1C2C=CC=CC=2N(C)N=1)N
Computed Properties
- Exact Mass: 219.137162174g/mol
- Monoisotopic Mass: 219.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.1Ų
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1805485-0.05g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 0.05g |
$1464.0 | 2023-09-19 | ||
| Enamine | EN300-1805485-0.1g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 0.1g |
$1533.0 | 2023-09-19 | ||
| Enamine | EN300-1805485-0.25g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 0.25g |
$1604.0 | 2023-09-19 | ||
| Enamine | EN300-1805485-0.5g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 0.5g |
$1673.0 | 2023-09-19 | ||
| Enamine | EN300-1805485-1.0g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 1g |
$1742.0 | 2023-05-23 | ||
| Enamine | EN300-1805485-2.5g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 2.5g |
$3417.0 | 2023-09-19 | ||
| Enamine | EN300-1805485-5.0g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 5g |
$5056.0 | 2023-05-23 | ||
| Enamine | EN300-1805485-10.0g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 10g |
$7497.0 | 2023-05-23 | ||
| Enamine | EN300-1805485-1g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 1g |
$1742.0 | 2023-09-19 | ||
| Enamine | EN300-1805485-5g |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol |
2229381-09-1 | 5g |
$5056.0 | 2023-09-19 |
2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-ol
Exploring the Potential of 2-Amino-2-Methyl-3-(1-Methyl-1H-lndazol-3-Yl)Propan-1-Ol in Modern Chemical Research
The compound with CAS No 222938109, known as 2-amino-2-methyl-3-(1-methyl-1H-indazol-3-yl)propan-1-o, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring an indazole ring and a hydroxyl group, exhibits remarkable versatility in various chemical reactions and applications. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds, particularly in drug discovery.
Indazole, a heterocyclic aromatic compound, has long been recognized for its biological activity and structural diversity. The presence of the indazole moiety in 2-amino-propanol derivatives enhances their pharmacokinetic properties, making them promising candidates for developing novel therapeutic agents. Researchers have successfully utilized this compound to synthesize ligands for G protein-coupled receptors (GPCRs), which are critical targets in the treatment of various diseases such as hypertension, depression, and neurodegenerative disorders.
A recent breakthrough involves the use of indazol-based compounds in designing inhibitors for kinases, enzymes that play pivotal roles in cell signaling pathways. By modifying the substituents on the indazole ring, scientists have achieved improved selectivity and potency against specific kinase targets. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibited potent inhibitory activity against Aurora kinases, which are implicated in cancer progression.
In addition to its therapeutic applications, propanol-based compounds like this one are being explored for their role in materials science. Their ability to form stable metal complexes makes them valuable in catalysis and sensor development. A team at Stanford University reported the use of this compound as a chelating agent in homogeneous catalysis, significantly enhancing reaction efficiency compared to traditional ligands.
The synthesis of this compound has also been optimized through green chemistry approaches. By employing microwave-assisted synthesis and using eco-friendly solvents, researchers have achieved higher yields while reducing environmental impact. This development aligns with global efforts to promote sustainable chemical practices.
Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further expand our understanding of this compound's properties. Machine learning algorithms are being utilized to predict its binding affinities with various biological targets, accelerating drug discovery processes.
In conclusion, CAS No 222938109 represents a versatile platform for advancing chemical research across multiple disciplines. Its unique structure and diverse applications underscore its importance as a valuable tool in modern science.
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